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Compound of Interest

Compound Name: AS1949490

Cat. No.: B605608 Get Quote

Technical Support Center: AS1949490
This guide provides researchers, scientists, and drug development professionals with best

practices for the long-term storage, stability, and handling of AS1949490, a selective SHIP2

(SH2 domain-containing inositol 5'-phosphatase 2) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is AS1949490 and what is its primary mechanism of action?

AS1949490 is a potent and selective small molecule inhibitor of SHIP2, an intracellular

phosphatase that negatively regulates the PI3K/Akt signaling pathway.[1] By inhibiting SHIP2,

AS1949490 leads to increased phosphorylation of Akt, which in turn enhances glucose uptake

and metabolism.[2][3] It is used in research for conditions like diabetes and has also been

studied for its effects on stabilizing Brain-Derived Neurotrophic Factor (BDNF) mRNA,

suggesting potential applications in neurological disorders.[4]

Q2: How should I store the solid (powder) form of AS1949490?

The solid, crystalline form of AS1949490 should be stored at -20°C for long-term stability,

where it can be kept for up to three years.[3] Some suppliers suggest storage at room

temperature is also acceptable for shorter periods, but for long-term preservation, colder

temperatures are recommended.[1]
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Q3: What is the best solvent to prepare a stock solution?

Dimethyl sulfoxide (DMSO) is the most common and effective solvent for preparing high-

concentration stock solutions of AS1949490.[1][3] Ethanol can also be used.[1][3] The

compound is insoluble in water.[1][3]

Q4: How should I store stock solutions of AS1949490?

For optimal stability, aliquot the stock solution into single-use volumes to avoid repeated freeze-

thaw cycles.[3] Store these aliquots at -80°C. Under these conditions, the solution is stable for

up to one year.[3] If stored at -20°C, the solution should be used within one month.[2][3]

Storage Conditions Summary
Form Storage Temperature Shelf Life

Solid (Powder) -20°C Up to 3 years[3]

Stock Solution (in DMSO) -80°C Up to 1 year[3]

Stock Solution (in DMSO) -20°C Up to 1 month[2][3]

Troubleshooting Guide
Q5: My AS1949490 powder won't dissolve properly in DMSO. What should I do?

Use Fresh DMSO: DMSO is hygroscopic (absorbs moisture from the air). Old or improperly

stored DMSO can have reduced solvating power. Always use fresh, anhydrous-grade

DMSO.[3]

Check Concentration: Ensure you are not exceeding the maximum solubility. The solubility in

DMSO is high (e.g., ≥ 74 mg/mL), but it's always best to confirm with the supplier's

datasheet.[3]

Gentle Warming/Sonication: If precipitation occurs, gentle warming (e.g., in a 37°C water

bath) and/or sonication can help dissolve the compound.[2]

Q6: I'm observing precipitation when I dilute my DMSO stock solution into aqueous media for

my cell-based assay. How can I prevent this?
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This is a common issue when diluting a compound from a high-concentration organic stock into

an aqueous buffer or culture medium.

Lower Final Concentration: Ensure the final concentration of DMSO in your aqueous solution

is low, typically below 0.5%, to prevent the compound from crashing out.

Use a Surfactant: For in vivo preparations, a formulation including solvents like PEG300 and

a surfactant like Tween-80 can improve solubility. A typical formulation might be 10% DMSO,

40% PEG300, 5% Tween-80, and 45% saline.[2] While not always suitable for cell culture,

this illustrates the principle of using co-solvents and surfactants.

Serial Dilution: Perform a serial dilution, first into a small volume of media, vortexing gently,

before adding it to the final volume.

Q7: I am seeing inconsistent or weaker-than-expected results in my experiments. What could

be the cause?

Stock Solution Degradation: The most likely cause is degraded stock solution. If your

solution was stored at -20°C for over a month or has undergone multiple freeze-thaw cycles,

its potency may be compromised.[3] Prepare a fresh stock solution from the solid powder.

Improper Storage: Verify that both the solid compound and the stock solutions have been

stored at the correct temperatures and protected from light.

Experimental Protocol: Review your experimental protocol. AS1949490 acts as an inhibitor

of SHIP2 in the PI3K/Akt pathway. Ensure that the cell line and conditions are appropriate for

observing effects on this pathway. For example, the effect on Akt phosphorylation is often

measured after insulin stimulation.[3]

Solubility Data
Solvent Maximum Concentration

DMSO ≥ 74 mg/mL (198.98 mM)[3]

Ethanol ≥ 37 mg/mL (100 mM)[3]

Water Insoluble[1][3]
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Experimental Protocols & Visualizations
Protocol: Preparation of AS1949490 Stock Solution

Weighing: Tare a sterile microcentrifuge tube. Carefully weigh the desired amount of

AS1949490 powder.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve the

desired concentration (e.g., 10 mM or 50 mM).

Dissolution: Vortex the tube thoroughly until the solid is completely dissolved. If needed,

briefly sonicate the solution.

Aliquoting: Dispense the stock solution into single-use, light-protected (amber)

microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term use (up to 1 year).[3]

Workflow for Handling and Using AS1949490
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Caption: Recommended workflow for AS1949490 from receipt to experimental use.
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Troubleshooting Flowchart for Inconsistent Results
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Caption: A logical guide to troubleshooting inconsistent experimental outcomes.
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Caption: AS1949490 inhibits SHIP2, increasing PIP3 levels and promoting Akt activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b605608?utm_src=pdf-custom-synthesis
https://www.apexbt.com/as-1949490.html
https://www.medchemexpress.com/as1949490.html
https://www.selleckchem.com/products/as1949490.html
https://pubmed.ncbi.nlm.nih.gov/30753865/
https://pubmed.ncbi.nlm.nih.gov/30753865/
https://pubmed.ncbi.nlm.nih.gov/30753865/
https://www.benchchem.com/product/b605608#best-practices-for-long-term-storage-and-stability-of-as1949490
https://www.benchchem.com/product/b605608#best-practices-for-long-term-storage-and-stability-of-as1949490
https://www.benchchem.com/product/b605608#best-practices-for-long-term-storage-and-stability-of-as1949490
https://www.benchchem.com/product/b605608#best-practices-for-long-term-storage-and-stability-of-as1949490
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605608?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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